1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one

• IUPAC Name: 1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidine]-2-one
• InChI: InChI=1S/C22H22N2O2/c1-23-19-8-4-3-7-18(19)22(21(23)25)10-12-24(13-11-22)15-17-14-16-6-2-5-9-20(16)26-17/h2-9,14H,10-13,15H2,1H3
• InChI Key: DRMKNYSCFCBVKK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3(C1=O)CCN(CC3)CC4=CC5=CC=CC=C5O4
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol

Description

1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one, also known as BZP, is a synthetic compound that belongs to the piperazine chemical class. BZP was initially synthesized as an antidepressant, but it was later discovered to have psychoactive properties. BZP is known for its stimulant effects, and it has been used recreationally as a substitute for amphetamines.

Mechanism of Action

1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one acts as a central nervous system stimulant by increasing the levels of serotonin and dopamine in the brain. This compound inhibits the reuptake of serotonin and dopamine, which leads to an increase in their levels in the synaptic cleft. This results in increased activation of the corresponding receptors, leading to the stimulant effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to increase heart rate, blood pressure, and body temperature. It also causes the release of norepinephrine and epinephrine, which contribute to the stimulant effects of this compound. This compound has been shown to have mild euphoric effects and can induce feelings of alertness and energy.

Advantages and Limitations for Lab Experiments

1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one has been used in various laboratory experiments to study its pharmacological properties and potential therapeutic applications. The advantages of using this compound in laboratory experiments include its high potency and selectivity for the serotonin and dopamine transporters. However, the limitations of using this compound in laboratory experiments include its potential for abuse and its lack of specificity for other neurotransmitter systems.

Future Directions

There are several potential future directions for research on 1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one. One area of interest is the development of this compound analogs with improved pharmacological properties and reduced potential for abuse. Another area of interest is the investigation of the therapeutic potential of this compound for the treatment of various psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand the long-term effects of this compound use on the brain and body.

Synthesis Methods

1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one can be synthesized through a multi-step process that involves the reaction of benzofuran and 3,4-methylenedioxyphenyl-2-propanone with piperidine. The reaction is carried out in the presence of a reducing agent such as lithium aluminum hydride or sodium borohydride. The resulting product is purified through recrystallization and chromatography.

Scientific Research Applications

1'-(1-benzofuran-2-ylmethyl)-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one has been extensively studied for its pharmacological properties and potential therapeutic applications. Recent studies have shown that this compound has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. This compound has also been found to have a moderate affinity for the dopamine transporter, which regulates the levels of dopamine in the brain.